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Compound of Interest

Compound Name: Tetrakis(dimethylamino)titanium

Cat. No.: B1230069

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and
characterization of Tetrakis(dimethylamino)titanium (TDMAT), a critical precursor in various
industrial and research applications, including semiconductor manufacturing.

Introduction

Tetrakis(dimethylamino)titanium (TDMAT), with the chemical formula Ti[N(CH3s)z]4, is a
volatile, yellow to orange liquid organometallic compound.[1] It is a key precursor for the
deposition of titanium nitride (TiN) and titanium dioxide (TiOz2) thin films via Chemical Vapor
Deposition (CVD) and Atomic Layer Deposition (ALD).[2] Its high volatility and good thermal
stability make it an ideal candidate for these applications, which are crucial in the fabrication of
semiconductor devices.[1] This document details the primary synthesis route, experimental
protocols, purification methods, and characterization of TDMAT.

Synthesis of Tetrakis(dimethylamino)titanium

The most common and industrially relevant method for synthesizing TDMAT involves the
reaction of titanium tetrachloride (TiCla) with a lithium dimethylamide source, typically lithium
dimethylamide (LiNMez) or by reacting dimethylamine with an organolithium compound like n-
butyllithium in situ.[2][3]

Primary Synthesis Route: Salt Metathesis Reaction
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The overarching reaction is a salt metathesis, where the chloride ligands on the titanium center
are exchanged for dimethylamino ligands.[2]

Overall Reaction: TiCla + 4 LiNMez — Ti(NMez2)a + 4 LiCI[2]

This reaction is typically carried out in an inert hydrocarbon solvent under an inert atmosphere
to prevent hydrolysis of the reactants and product.[3]

Alternative Synthesis Route

An alternative, though less common, synthesis route involves the reaction of titanium
tetrafluoride (TiF4) with tris(dimethylamino)silane (MesSiNMez2).[3] However, this method is
generally considered less practical due to the higher cost and complexity of the starting
materials.[3]

Experimental Protocols

The following protocols are based on established synthesis methods, primarily derived from
patent literature which details a high-yield process.[3]

Preparation of Lithium Dimethylamide (in situ)

e Under an inert atmosphere (e.g., argon or nitrogen), add dimethylamine and a hydrocarbon
solvent (e.g., n-hexane or n-heptane) to a reaction vessel equipped with a stirrer and cooling
system.[3]

o Cool the mixture to approximately -78°C using a dry ice/acetone bath.[3]
o Slowly add a solution of n-butyllithium in hexane to the stirred dimethylamine solution.[3]

» Allow the reaction to proceed for 8-12 hours at -78°C to ensure the complete formation of
lithium dimethylamide.[3]

Synthesis of TDMAT

» To the freshly prepared lithium dimethylamide solution, slowly add titanium tetrachloride
while maintaining the reaction temperature below 60°C.[3] The addition is exothermic and
should be controlled to prevent side reactions.
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 After the addition is complete, continue to stir the reaction mixture for approximately 24
hours under an inert atmosphere.[3]

Purification

e The primary method for purifying TDMAT is distillation.[3]

e The product is distilled directly from the reaction mixture, which contains precipitated lithium
chloride. This simplifies the process by avoiding a filtration step.[3]

o Collect the fraction distilling at 75-80°C under a reduced pressure of 5 mmHg.[3]

o For applications requiring very high purity, such as in the semiconductor industry, short path
distillation may be employed to separate TDMAT from less volatile impurities.

Data Presentation
Reactant and Reaction Condition Data
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Parameter Value Reference
Reactants
Dimethylamine 90-126¢g [3]
n-Butyllithium (2.5 M in

800 - 900 mL [3]
hexane)
Titanium Tetrachloride 95¢ [3]
Solvent n-hexane or n-heptane [3]
Molar Ratios
Dimethylamine : n-Butyllithium 1-2:1 [3]
n-Butyllithium : Titanium

_ 4-45:1 [3]

Tetrachloride
Reaction Conditions
LiNMe2 Formation

-78°C [3]
Temperature
LiNMe2 Formation Time 8 - 12 hours [3]
TDMAT Formation

<60°C [3]
Temperature
TDMAT Formation Time 24 hours [3]
Purification
Distillation Temperature 75 - 80°C [3]
Distillation Pressure 5 mmHg [3]
Yield Reported as "higher yield" [3]

Physicochemical Properties of TDMAT
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Property Value Reference
Chemical Formula CsH24Na4Ti [2]
Molar Mass 224.19 g/mol [2]
Appearance Yellow to orange liquid [2]
Density 0.947 g/cm?3 [2]
Boiling Point 50°C @ 0.05 mmHg [2]

Solubility in Water

Reacts with water

[2]
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Caption: Reaction pathway for the synthesis of TDMAT.

Experimental Workflow
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Caption: Experimental workflow for TDMAT synthesis.
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Characterization

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the presence
of the dimethylamino ligands and to assess the purity of the compound. The spectrum is

expected to show a singlet for the methyl protons. The absence of extraneous peaks

indicates a purity of >99%.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the Ti-N stretching

vibrations and the various C-H vibrational modes of the methyl groups.

e Gas Chromatography-Mass Spectrometry (GC-MS): Analysis of TDMAT by GC-MS is
challenging due to its low volatility and high reactivity. However, it can be used to identify

volatile impurities.

Safety and Handling

TDMAT is a hazardous material and must be handled with appropriate safety precautions.

Hazard

Description

Precaution

Flammability

Highly flammable liquid and

vapor.

Keep away from heat, sparks,

and open flames.

Water Reactivity

Reacts violently with water,
releasing flammable gases

that may ignite spontaneously.

Handle and store under an
inert, dry atmosphere (e.g.,

argon or nitrogen).

Causes severe skin burns and

Wear appropriate personal
protective equipment (PPE),

Corrosivity including chemical-resistant
eye damage.
gloves, safety goggles, and a
lab coat.
o Harmful if inhaled or Use in a well-ventilated area or
Toxicity

swallowed.

a fume hood.

Always consult the Safety Data Sheet (SDS) before handling TDMAT.
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Conclusion

The synthesis of Tetrakis(dimethylamino)titanium via the reaction of titanium tetrachloride
and lithium dimethylamide is a robust and scalable method for producing this important
precursor. Careful control of reaction conditions and rigorous purification are essential to obtain
high-purity TDMAT suitable for demanding applications in the semiconductor and materials
science fields. Adherence to strict safety protocols is paramount when working with this
reactive and hazardous compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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